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Compound of Interest

Compound Name: (-)-Strigolactone GR24

Cat. No.: B1145139 Get Quote

Application Notes and Protocols for Preparing
(-)-Strigolactone GR24 Stock Solutions
These guidelines are intended for researchers, scientists, and drug development professionals

for the preparation of (-)-Strigolactone GR24 stock solutions for in vitro experiments.

Introduction
(-)-Strigolactone GR24 is a synthetic analog of strigolactones, a class of plant hormones that

play a crucial role in regulating plant development and their interaction with the environment. In

research settings, GR24 is widely used as a standard to study various biological processes,

including seed germination of parasitic plants, shoot branching, and root development.[1][2][3]

[4] Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of GR24 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of (-)-
Strigolactone GR24 stock solutions based on information from various suppliers and research

articles.
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Parameter
Recommended
Solvents

Recommended
Stock
Concentration
s

Storage
Conditions

Stability of
Stock Solution

(-)-Strigolactone

GR24

Dimethyl

sulfoxide

(DMSO)[1][2][5]

[6], Acetone[7][8]

[9][10],

Ethanol[1][6][8],

Dimethylformami

de (DMF)[1][6],

Methanol[1][6]

1 mM[8], 10

mM[9][10], ≥ 2.5

mg/mL (8.38

mM) in

DMSO[11]

Long-term: -80°C

(up to 6 months)

[11], Short-term:

-20°C (up to 1

month)[6][11]

Stable for at

least 4 years

when stored as a

solid at -20°C.[6]

In DMSO, no

deterioration was

detected after 18

days at room

temperature.[5]

Methanol is not a

suitable solvent

for long-term

storage as the

half-life is

approximately 12

days.[5]

Experimental Protocol: Preparation of a 10 mM
GR24 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (-)-Strigolactone GR24 in

DMSO, a commonly used solvent due to its high solubilizing capacity and compatibility with

many biological assays.

Materials:

(-)-Strigolactone GR24 (solid, powder form)

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Equilibrate GR24 to Room Temperature: Before opening, allow the vial of solid GR24 to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture, which can affect the stability of the compound.

Weigh GR24: In a suitable weighing vessel, carefully weigh out the desired amount of GR24.

For example, to prepare 1 mL of a 10 mM stock solution (Formula Weight of GR24 is 298.29

g/mol ), you would weigh 2.98 mg of GR24.

Dissolve in DMSO: Transfer the weighed GR24 to a sterile microcentrifuge tube or an amber

glass vial. Add the calculated volume of anhydrous DMSO. For the example above, add 1

mL of DMSO.

Ensure Complete Dissolution: Tightly cap the tube/vial and vortex thoroughly until the solid is

completely dissolved. If precipitation or phase separation occurs, gentle heating and/or

sonication can be used to aid dissolution.[11] Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[11]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[11] Ensure the storage containers are sealed tightly to protect

from moisture and light.[11]

Working Solution Preparation:
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To prepare a working solution, thaw an aliquot of the stock solution and dilute it to the desired

final concentration using the appropriate aqueous buffer or cell culture medium for your

experiment. It is recommended to prepare working solutions fresh on the day of the

experiment.[11]

Visualizations
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Caption: Workflow for preparing (-)-Strigolactone GR24 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/gr24.html
https://www.benchchem.com/product/b1145139?utm_src=pdf-body-img
https://www.benchchem.com/product/b1145139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(-)-Strigolactone GR24
(Exogenous Signal)

Receptor Protein
(e.g., D14/KAI2)

GR24-Receptor
Complex Formation

Signal Transduction Cascade
(e.g., Ubiquitination, Protein Degradation)

Cellular Responses
(e.g., Gene Expression Changes,

Developmental Regulation)

Inhibition of
Shoot Branching

Promotion of
Root Hair Elongation

Click to download full resolution via product page

Caption: Conceptual signaling pathway of (-)-Strigolactone GR24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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